Cas no 99898-84-7 (5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one)

• Product Name: 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one
• CAS No: 99898-84-7
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• MDL: MFCD27997216
• CID: 1094238
• PubChem ID: 13465974
• Update Time: 2025-10-28

5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one
• 5-chloro-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 5-Chloropyrazolo[1,5-a]pyrimidin-7-ol
• 5-Chloropyrazolo[1,5-a]pyrimidin-7(4H)-one
• FCH3813863
• AK149122
• 5-Chloropyrazolo(1,5-a)pyrimidin-7-one
• AX8286410
• DTXSID701286519
• C77395
• AKOS022188893
• SY264664
• 5-chloro-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• MFCD27997216
• A916997
• 57489-78-8
• DS-9133
• CS-0060099
• 99898-84-7
• 1935289-02-3
• ZDA89884
• SCHEMBL25160077
• DB-155322

• MDL： MFCD27997216
• Inchi： 1S/C6H4ClN3O/c7-4-3-6(11)10-5(9-4)1-2-8-10/h1-3,8H
• InChI Key： IYNABQNUIXYONK-UHFFFAOYSA-N
• SMILES： ClC1=CC(N2C(C=CN2)=N1)=O

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• XLogP3: 0.5

5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one

5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one: A Comprehensive Overview

5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one, also known by its CAS number 99898-84-7, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential applications in drug discovery. The molecule features a fused pyrazole and pyrimidine ring system, with a chlorine substituent at the 5-position, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one in the development of novel therapeutic agents. Its structure provides a versatile platform for further functionalization, enabling researchers to explore its potential as a scaffold for drug candidates targeting various diseases. For instance, modifications to the chlorine substituent or other positions on the ring system have shown promise in enhancing bioavailability and potency.

The synthesis of 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one typically involves multi-step organic reactions, often utilizing microwave-assisted techniques to improve reaction efficiency and yield. These methods have been optimized in recent years, with researchers focusing on green chemistry principles to minimize environmental impact while maintaining high product quality.

In terms of biological activity, 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one has demonstrated significant potential as an anticancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

Beyond oncology, this compound has also been investigated for its potential in treating other conditions such as inflammatory diseases and neurodegenerative disorders. Its anti-inflammatory properties have been attributed to its ability to inhibit pro-inflammatory cytokines and modulate immune responses. Furthermore, studies into its neuroprotective effects have revealed promising results in models of Alzheimer's disease and Parkinson's disease.

The versatility of 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one extends to its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various types of coupling reactions has made it a valuable building block in medicinal chemistry. Researchers are continually exploring new ways to leverage this compound's structural features to design innovative drugs with enhanced efficacy and reduced side effects.

In conclusion, 5-Chloropyrazolo[1,5-a]pyrimidin-7(1H)-one, with its CAS number 99898-84-7, represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and diverse biological activities position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to make a substantial impact on both academic research and industrial drug development.